Cas no 2229197-91-3 (2-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid)

• Product Name: 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid
• CAS No: 2229197-91-3
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 6495641
• PubChem ID: 152004680
• Update Time: 2025-09-23

2-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid
• EN300-1880925
• 2229197-91-3
• 2-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}butanoic acid

• Inchi： 1S/C13H23NO5/c1-5-9(11(15)16)10-8-14(6-7-18-10)12(17)19-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,15,16)
• InChI Key： UHKPODSISRPZIX-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(C(=O)O)CC

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid

Comprehensive Overview of 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid (CAS No. 2229197-91-3)

2-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid (CAS No. 2229197-91-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a morpholine ring with a tert-butoxy carbonyl (Boc) protecting group and a butanoic acid moiety. Its versatility makes it a valuable intermediate in drug discovery, particularly for modifying peptide structures or enhancing bioavailability. Researchers frequently search for "Boc-protected morpholine derivatives" or "CAS 2229197-91-3 applications," reflecting its relevance in modern medicinal chemistry.

The growing demand for custom synthons in small-molecule drug development has spotlighted compounds like 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid. Its CAS No. 2229197-91-3 is often queried alongside terms such as "chiral building blocks" and "carboxylic acid derivatives in API synthesis," highlighting its role in creating enantioselective pharmaceuticals. The compound’s Boc group offers stability during reactions, a feature highly valued in multi-step syntheses, as discussed in recent publications on green chemistry and atom-efficient methodologies.

From an industrial perspective, 2229197-91-3 aligns with trends toward sustainable synthetic routes. Laboratories optimizing "microwave-assisted synthesis of morpholine derivatives" or "flow chemistry for Boc deprotection" may find this compound particularly useful. Its structural attributes also cater to prodrug design, a hot topic in addressing challenges like oral drug delivery and metabolic stability. Notably, the butanoic acid segment enables further functionalization, making it adaptable for bioconjugation or polymer-supported reagents.

Analytical characterization of CAS 2229197-91-3 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with stringent pharmaceutical-grade standards. The compound’s logP and pKa values are critical data points for researchers investigating "QSAR modeling" or "lipophilicity optimization." Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) techniques has been explored in studies on next-generation therapeutics.

In summary, 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}butanoic acid exemplifies innovation in organic synthesis, bridging academic research and industrial applications. Its CAS No. 2229197-91-3 continues to appear in patent filings and journal articles, particularly those focusing on targeted drug delivery and fragment-based drug discovery. As the pharmaceutical industry prioritizes molecular diversity, this compound remains a key player in the toolkit of synthetic chemists worldwide.